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Compound of Interest

Compound Name: Pregnanolone sulfate (pyridinium)

Cat. No.: B12369808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and

biological significance of pregnanolone sulfate pyridinium salt. This neurosteroid derivative is of

growing interest in the scientific community for its potential therapeutic applications. This

document details a proposed synthetic pathway, analytical characterization, and explores its

known signaling pathways.

Physicochemical Properties
Pregnanolone sulfate pyridinium salt is a pyridinium salt of the sulfated neurosteroid

pregnanolone. Its fundamental properties are summarized below.
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Property Value Source

IUPAC Name

[(3R,5R,8R,9S,10S,13S,14S,1

7S)-17-acetyl-10,13-dimethyl-

2,3,4,5,6,7,8,9,11,12,14,15,16,

17-tetradecahydro-1H-

cyclopenta[a]phenanthren-3-yl]

sulfate;pyridin-1-ium

PubChem[1]

Molecular Formula C₂₆H₃₉NO₅S Biosynth[2]

Molecular Weight 477.7 g/mol PubChem[1], Biosynth[2]

CAS Number 124107-39-7
PubChem[1], Santa Cruz

Biotechnology[3]

Canonical SMILES

CC(=O)
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[C@@]3(CC--INVALID-LINK--
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[NH+]C=C1

PubChem[1], Biosynth[2]

Proposed Synthesis
A direct, published synthesis for pregnanolone sulfate pyridinium salt is not readily available in

the current literature. However, a plausible three-step synthesis can be proposed based on

established chemical transformations and analogous syntheses of similar steroid derivatives.

The proposed pathway involves the sulfation of pregnanolone followed by the formation of the

pyridinium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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